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Compound of Interest

Compound Name: 1-Aminoisoquinoline

Cat. No.: B073089 Get Quote

Ensuring the safe and environmentally responsible disposal of 1-Aminoisoquinoline is a

critical aspect of laboratory safety and chemical management. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to handle and

dispose of this compound, minimizing risks to personnel and the environment. Adherence to

these protocols is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

I. Immediate Safety and Hazard Information
1-Aminoisoquinoline is a hazardous chemical that requires careful handling. Key hazards

include:

Causes skin and serious eye irritation.[1][2]

May cause respiratory irritation.[1]

Harmful if swallowed and toxic in contact with skin.

Harmful to aquatic life with long-lasting effects.

Appropriate Personal Protective Equipment (PPE) must be worn at all times when handling 1-
Aminoisoquinoline. This includes:

Chemical-resistant gloves (e.g., nitrile)
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Safety goggles or a face shield

A laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

[4]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 1-Aminoisoquinoline:

Property Value Source

CAS Number 1532-84-9 [2][5]

Molecular Formula C₉H₈N₂ [2][5]

Molecular Weight 144.17 g/mol [2][5]

Melting Point 122-124 °C [2][5]

Boiling Point 166 °C at 8 mmHg [5]

Hazard Statements
H315, H319, H335, H302,

H311, H412
[1]

Precautionary Statements

P261, P264, P270, P271,

P273, P280, P301+P312,

P302+P352,

P305+P351+P338

[1]

III. Detailed Disposal Protocol
The disposal of 1-Aminoisoquinoline and its contaminated materials must be handled as

hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[3]

Step 1: Waste Segregation and Collection

Solid Waste:
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Collect unused 1-Aminoisoquinoline powder and any contaminated solids (e.g.,

weighing paper, gloves, bench paper) in a designated, clearly labeled, and sealable

hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene).

Liquid Waste:

Collect solutions containing 1-Aminoisoquinoline in a separate, clearly labeled, and

sealed hazardous waste container for organic or chemical waste.

Do not mix with incompatible waste streams.

Contaminated Sharps:

Any sharps, such as needles or broken glass, contaminated with 1-Aminoisoquinoline
must be placed in a designated sharps container.[6]

Step 2: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "1-Aminoisoquinoline"

The associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").

The date the waste was first added to the container.

Step 3: Storage of Waste

Store waste containers in a designated, secure, and well-ventilated secondary containment

area.

Keep containers tightly closed to prevent spills or the release of vapors.[3]

Store away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_6_Dihydroxy_8_aminoquinoline_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A2817_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.[3]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[3]

IV. Experimental Protocols
While specific experimental protocols for the disposal of 1-Aminoisoquinoline are not detailed

in the provided search results, the general principle is to render the chemical inert if a specific

protocol is required and approved by EHS. However, for typical laboratory-scale waste, the

segregation and licensed disposal method described above is the standard and recommended

procedure.

V. Disposal Workflow Diagram
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Caption: Disposal workflow for 1-Aminoisoquinoline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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